Cas no 622366-04-5 ((2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate)

• Product Name: (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate
• CAS No: 622366-04-5
• MF: C₂₅H₁₉NO₉
• MW: 477.419667482376
• CID: 5417682
• Update Time: 2025-07-14

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 4-nitrobenzoate
• (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

• Inchi： 1S/C25H19NO9/c1-31-19-13-22(33-3)21(32-2)10-15(19)11-23-24(27)18-9-8-17(12-20(18)35-23)34-25(28)14-4-6-16(7-5-14)26(29)30/h4-13H,1-3H3
• InChI Key： AGELCMLBLRKFFY-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(=O)C3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C=C1OC

Additional information on (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate

Introduction to (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate (CAS No. 622366-04-5)

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate (CAS No. 622366-04-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a trimethoxyphenyl group, and a nitrobenzoate moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. The presence of the trimethoxyphenyl group further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development. The nitrobenzoate moiety adds an additional layer of complexity and reactivity, which can be exploited for targeted drug delivery and prodrug strategies.

Recent research has focused on the synthesis and biological evaluation of compounds similar to (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase cascades. The compound's ability to disrupt mitochondrial membrane potential and induce reactive oxygen species (ROS) production further contributes to its cytotoxic effects on cancer cells.

The structural versatility of (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate also makes it a valuable starting point for the development of novel prodrugs. Prodrugs are inactive derivatives that are converted into active drugs through metabolic processes in the body. By modifying the nitrobenzoate moiety or other functional groups, researchers can optimize the pharmacokinetic properties of the compound, such as solubility, bioavailability, and half-life. This approach can enhance the therapeutic efficacy while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 4-nitrobenzoate (CAS No. 622366-04-5) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.